Cas no 375355-32-1 (1-Benzoylpiperidine-4-carboxamide)

• Product Name: 1-Benzoylpiperidine-4-carboxamide
• CAS No: 375355-32-1
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• MDL: MFCD02029736
• CID: 2938760
• Update Time: 2025-11-02

1-Benzoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-benzoylpiperidine-4-carboxamide
• 1-benzoyl-4-piperidinecarboxamide
• 1-(phenylcarbonyl)piperidine-4-carboxamide
• Oprea1_339124
• HMS1585K11
• STK016275
• Z32399938
• 1-Benzoylpiperidine-4-carboxamide

• MDL： MFCD02029736
• Inchi： 1S/C13H16N2O2/c14-12(16)10-6-8-15(9-7-10)13(17)11-4-2-1-3-5-11/h1-5,10H,6-9H2,(H2,14,16)
• InChI Key： TYIAGTXPGBMCMS-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C2C=CC=CC=2)=O)CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 0.8
• Topological Polar Surface Area: 63.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-Benzoylpiperidine-4-carboxamide

1-Benzoylpiperidine-4-carboxamide (CAS 375355-32-1): A Comprehensive Overview of Properties and Applications

1-Benzoylpiperidine-4-carboxamide (CAS 375355-32-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This piperidine derivative features a benzoyl group at the 1-position and a carboxamide moiety at the 4-position, making it a versatile building block for drug discovery and development. The compound's unique structure contributes to its potential as a key intermediate in the synthesis of various bioactive molecules.

The molecular formula of 1-Benzoylpiperidine-4-carboxamide is C13H16N2O2, with a molecular weight of 232.28 g/mol. Its structural features include a piperidine ring, which is a common pharmacophore found in many CNS-active drugs, and the benzoyl group that enhances lipophilicity and potential blood-brain barrier penetration. These characteristics make it particularly interesting for researchers investigating new therapeutic agents for neurological disorders, a hot topic in current pharmaceutical research.

Recent studies have explored the potential of 1-Benzoylpiperidine-4-carboxamide derivatives in addressing several medical challenges that align with current healthcare trends. These include research into cognitive enhancers, neuroprotective agents, and potential treatments for neurodegenerative diseases like Alzheimer's and Parkinson's - conditions that are increasingly prevalent in aging populations worldwide. The compound's modifiable structure allows for the creation of diverse analogs, enabling structure-activity relationship (SAR) studies to optimize pharmacological properties.

From a synthetic chemistry perspective, 1-Benzoylpiperidine-4-carboxamide serves as an important scaffold in medicinal chemistry. The carboxamide group at position 4 provides a handle for further chemical modifications, while the benzoyl moiety can be altered to fine-tune the compound's physicochemical properties. This flexibility makes it valuable for combinatorial chemistry approaches and high-throughput screening programs in drug discovery.

The compound's physicochemical properties are crucial for its potential applications. With moderate lipophilicity (predicted logP ~1.5) and the presence of both hydrogen bond donors and acceptors, 1-Benzoylpiperidine-4-carboxamide demonstrates favorable characteristics for drug-like molecules. These properties are particularly relevant given the current emphasis in pharmaceutical research on developing compounds with optimal bioavailability and CNS penetration.

In the context of current pharmaceutical trends, 1-Benzoylpiperidine-4-carboxamide research aligns with several important directions: the search for novel neuroactive compounds, the development of safer cognitive enhancers, and the exploration of new chemical entities for neurological disorders. These areas represent significant unmet medical needs and are frequently searched topics in scientific databases and AI-powered research tools.

Quality control and analytical characterization of 1-Benzoylpiperidine-4-carboxamide typically involve techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and identity, which are critical for research applications. Recent advances in analytical technologies have made it easier to characterize and quantify such compounds, contributing to more reliable research outcomes.

The commercial availability of 1-Benzoylpiperidine-4-carboxamide (CAS 375355-32-1) from specialty chemical suppliers has facilitated its use in various research programs. Current market trends show growing demand for such specialized building blocks, driven by increased pharmaceutical R&D investment and the expansion of contract research organizations worldwide.

From a safety perspective, proper handling procedures should be followed when working with 1-Benzoylpiperidine-4-carboxamide, including the use of personal protective equipment and appropriate ventilation. While not classified as highly hazardous, standard laboratory safety protocols should always be observed when handling any chemical substance.

Future research directions for 1-Benzoylpiperidine-4-carboxamide derivatives may include exploration of their potential in other therapeutic areas beyond neurology, such as inflammation or metabolic disorders. The compound's versatility as a synthetic intermediate continues to make it valuable as pharmaceutical research evolves to address emerging health challenges.

In summary, 1-Benzoylpiperidine-4-carboxamide (CAS 375355-32-1) represents an important chemical entity in modern drug discovery. Its unique structural features, combined with current research trends in neurological therapeutics and cognitive enhancement, position it as a compound of continuing interest to the pharmaceutical research community. As scientific understanding of neurological disorders advances, the role of such specialized intermediates in developing new treatments is likely to grow in significance.